1-allyl-7-butyl-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 7-butyl-3,9-dimethyl-1-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C16H22N6O2/c1-5-7-9-20-14(23)12-13(19(4)16(20)24)17-15-21(12)10-11(3)18-22(15)8-6-2/h6H,2,5,7-10H2,1,3-4H3
• InChI Key: FLTZTSUUGVETHO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2CC(=NN3CC=C)C)N(C1=O)C
• Molecular Formula: C16H22N6O2
• Molecular Weight: 330.38 g/mol

Description

1-allyl-7-butyl-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C16H22N6O2 and its molecular weight is 330.392. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Structural Analysis

Compounds related to 1-allyl-7-butyl-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione are often subjects of synthetic chemistry research, focusing on their synthesis, crystal structure, and potential as intermediates for further chemical transformations. For example, research on the synthesis and crystal structure of triazine diones demonstrates the methods of N-alkylation and the effects of different substituents on the crystal packing and molecular interactions within the compound (Wang Qing-min et al., 2004).

Pharmacological Research

Derivatives of triazino purine compounds have been explored for their affinity and activity towards various receptors, such as 5-HT1A, 5-HT2A, and 5-HT7 receptors. These studies aim at discovering potential therapeutic agents with psychotropic activities, including anxiolytic and antidepressant properties (G. Chłoń-Rzepa et al., 2013).

Antimicrobial and Antiviral Research

Triazino and triazolo purine derivatives are also investigated for their antimicrobial and antiviral activities. These compounds are synthesized and screened for potential efficacy against various pathogens, including bacteria, fungi, and viruses, highlighting their importance in the development of new antimicrobial and antiviral drugs (F. Ashour et al., 2012).